Dotriacontyl acrylate chemical structure and molecular weight
Dotriacontyl acrylate chemical structure and molecular weight
The Architecture of Dotriacontyl Acrylate: Chemical Structure, Molecular Weight, and Applications in Advanced Drug Delivery
As the landscape of targeted drug delivery and biomaterial engineering evolves, the demand for highly tunable, stimuli-responsive polymers has surged. Among the most specialized building blocks for these advanced materials is dotriacontyl acrylate , a very long-chain alkyl acrylate (LCAA) monomer. By combining a polymerizable vinyl headgroup with an ultra-long, 32-carbon aliphatic tail, dotriacontyl acrylate provides unprecedented control over polymer hydrophobicity and side-chain crystallization.
This whitepaper provides an in-depth technical analysis of dotriacontyl acrylate, detailing its molecular architecture, synthesis protocols, and its critical role in formulating thermo-responsive polymeric nanoparticles for drug development.
Molecular Blueprint and Physicochemical Properties
Dotriacontyl acrylate (CAS: 94138-84-8) is the esterification product of acrylic acid and dotriacontanol, a straight-chain fatty alcohol containing 32 carbon atoms[1].
The defining feature of this molecule is the extreme length of its alkyl chain. In standard acrylate polymers (e.g., butyl or hexyl acrylate), the alkyl chains act as internal plasticizers, increasing free volume and lowering the glass transition temperature ( Tg )[2]. However, when the alkyl chain exceeds 10–12 carbons, the thermodynamic behavior fundamentally shifts. The ultra-long C32 chains of dotriacontyl acrylate generate strong van der Waals forces, driving side-chain crystallization [2][3]. This allows the resulting comb-like polymers to exhibit a sharp melting temperature ( Tm ) rather than just a broad Tg , a property that is highly desirable for thermo-responsive drug release mechanisms.
Quantitative Data: Physicochemical Profile
The following table summarizes the core molecular properties of dotriacontyl acrylate, providing a baseline for stoichiometric calculations in polymerization workflows[1][4].
| Property | Value | Significance in Formulation |
| IUPAC Name | Dotriacontyl prop-2-enoate | Standardized nomenclature for regulatory filings. |
| CAS Number | 94138-84-8 | Unique identifier for sourcing and compliance[1]. |
| Molecular Formula | C 35 H 68 O 2 | Indicates the high carbon-to-oxygen ratio. |
| Molecular Weight | 520.914 g/mol | Critical for calculating initiator-to-monomer molar ratios[4]. |
| LogP (Predicted) | ~13.1 | Extreme hydrophobicity; ideal for encapsulating lipophilic APIs[4]. |
Comparative Thermal Properties of Poly(alkyl acrylates)
To understand the causality behind selecting a C32 monomer over shorter variants, we must examine the thermal transitions of the resulting polymers[2].
| Polymer | Alkyl Chain Length (n) | Dominant Thermal Transition |
| Poly(methyl acrylate) | 1 | Tg = 10 °C |
| Poly(hexyl acrylate) | 6 | Tg = -57 °C |
| Poly(lauryl acrylate) | 12 | Tg = -30 °C (Onset of minor Tm ) |
| Poly(dotriacontyl acrylate) | 32 | Dominated by sharp Tm (Highly crystalline) |
Synthesis and Polymerization Workflow
To harness dotriacontyl acrylate for biomedical applications, it must be synthesized with high purity and subsequently polymerized into a comb-like architecture. The following protocol outlines a self-validating system for free-radical polymerization[5].
Step-by-Step Methodology: Free-Radical Polymerization
Causality Note: Free-radical polymerization is chosen here for its robustness in organic solvents, which is necessary to dissolve the highly lipophilic C32 monomer.
-
Monomer Preparation: Dissolve dotriacontyl acrylate and a selected co-monomer (e.g., acrylic acid, to provide hydrophilic balance) in anhydrous toluene within a reaction flask. Toluene is selected due to its ability to solvate ultra-long alkyl chains at elevated temperatures[5].
-
Initiator Addition: Introduce Azobisisobutyronitrile (AIBN) as the thermal initiator. The molar ratio of monomer to initiator strictly dictates the final molecular weight of the polymer[5].
-
Deoxygenation (Critical Step): Purge the reaction mixture with high-purity nitrogen gas for 30 minutes. Causality: Dissolved oxygen acts as a radical scavenger and will prematurely terminate the polymerization process[5].
-
Thermal Activation: Submerge the flask in an oil bath set to 70 °C under continuous magnetic stirring for 12 hours.
-
Precipitation and Recovery: Dropwise add the viscous polymer solution into an excess of cold methanol. The poly(dotriacontyl acrylate) will precipitate as a white solid, leaving unreacted monomers in solution.
-
Self-Validation via DSC: Analyze the dried polymer using Differential Scanning Calorimetry (DSC). A successful synthesis of the comb-like polymer is validated by the emergence of a sharp endothermic peak corresponding to the melting of the C32 side chains[2].
Workflow for the synthesis and validation of poly(dotriacontyl acrylate).
Applications in Drug Development: Thermo-Responsive Dynamics
In drug development, controlling the spatial and temporal release of an Active Pharmaceutical Ingredient (API) is paramount. Poly(dotriacontyl acrylate) is uniquely positioned for thermo-responsive solid lipid nanoparticles (SLNs) and polymeric micelles due to its side-chain crystallization[2][3].
The Mechanism of Action
When poly(dotriacontyl acrylate) is formulated into a micelle in an aqueous environment, the hydrophobic C32 chains aggregate to form the core, while hydrophilic co-monomers form the corona. At physiological temperatures (37 °C), the C32 chains remain in a tightly packed, crystalline state. This rigid core effectively traps the lipophilic API, preventing premature leakage during systemic circulation[3].
Upon reaching the target tissue (e.g., a tumor site subjected to localized hyperthermia), the local temperature exceeds the Tm of the dotriacontyl side chains. The crystalline lattice melts into an amorphous, highly mobile state. This sudden increase in segmental mobility disrupts the micellar core, triggering a rapid, localized burst release of the API[3].
Mechanism of thermo-responsive drug release via side-chain melting.
Conclusion
Dotriacontyl acrylate is far more than a simple hydrophobic monomer. With a precise molecular weight of 520.914 g/mol and a 32-carbon tail, it serves as a structural architect for advanced biomaterials[4]. By mastering the thermodynamics of its side-chain crystallization, drug development professionals can engineer self-validating, stimuli-responsive nanoparticles that offer unprecedented precision in targeted therapies[3].
References
-
SIELC Technologies. Dotriacontyl acrylate: Molecular Formula and Weight. Retrieved from[Link]
-
ChemBK. dotriacontyl prop-2-enoate - Chemical Properties and CAS. Retrieved from[Link]
-
Macromolecules (ACS Publications). Side-Chain Crystallization-Induced Switchable Adhesion Regulated by Heterogeneous Dynamics of Poly(alkyl acrylate). Retrieved from[Link]
